5-(4-chlorophenyl)-N-(2-methoxybenzyl)-2-methylfuran-3-carboxamide

• IUPAC Name: 5-(4-chlorophenyl)-N-[(2-methoxyphenyl)methyl]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C20H18ClNO3/c1-13-17(11-19(25-13)14-7-9-16(21)10-8-14)20(23)22-12-15-5-3-4-6-18(15)24-2/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key: HQLQZUXFNZMYQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=C(C=C2)Cl)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C20H18ClNO3
• Molecular Weight: 355.8 g/mol

Description

5-(4-chlorophenyl)-N-(2-methoxybenzyl)-2-methylfuran-3-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential for use in various applications. This compound is also known as ABX-1431 and has been studied extensively for its potential in treating various neurological disorders.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Heterocyclic Compounds : A study by Bekircan and Ülker (2015) discusses the synthesis of novel heterocyclic compounds derived from a compound similar to 5-(4-chlorophenyl)-N-(2-methoxybenzyl)-2-methylfuran-3-carboxamide. These compounds were evaluated for lipase and α-glucosidase inhibition, showcasing their potential in therapeutic applications (Bekircan & Ülker, 2015).

Molecular and Electronic Properties

• Analysis of Molecular and Electronic Properties : Beytur and Avinca (2021) conducted a study on the molecular, electronic, nonlinear optical, and spectroscopic properties of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones. This research provides valuable insights into the electronic properties and potential applications of compounds structurally related to this compound (Beytur & Avinca, 2021).

Solid-Phase Synthesis

• Solid-Phase Synthesis Applications : Albericio and Bárány (2009) described a polymer-supported benzylamide synthesis approach, relevant to the synthesis of peptides and potentially applicable to compounds like this compound (Albericio & Bárány, 2009).

Rearrangement in Chemical Reactions

• Study on Chemical Rearrangement : Azizian et al. (2000) researched the rearrangement of similar compounds, providing insights into the reaction mechanisms that could be applicable to the synthesis or modification of this compound (Azizian et al., 2000).

Polymer Synthesis

• Applications in Polymer Science : Hsiao et al. (1999) explored the synthesis and characterization of novel aromatic polyamides with polyalicyclic cardo groups, a study that could offer insights into the use of furan-based compounds in polymer science (Hsiao et al., 1999).

Antidepressant Discovery

• Potential in Antidepressant Development : Mahesh et al. (2011) discovered new anti-depressants from structurally novel 5-HT3 receptor antagonists, indicating potential applications in mental health treatment for compounds structurally similar to this compound (Mahesh et al., 2011).